(4S)-4-amino-2,2-dimethylpentan-1-ol

• IUPAC Name: (4S)-4-amino-2,2-dimethylpentan-1-ol
• InChI: InChI=1S/C7H17NO/c1-6(8)4-7(2,3)5-9/h6,9H,4-5,8H2,1-3H3/t6-/m0/s1
• InChI Key: NYQXNVIHMWCHEB-LURJTMIESA-N
• Canonical SMILES: CC(CC(C)(C)CO)N
• Isomeric SMILES: C[C@@H](CC(C)(C)CO)N
• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol

Description

(4S)-4-amino-2,2-dimethylpentan-1-ol, also known as (4S)-2-amino-4-methylpentan-1-ol, is an amino alcohol commonly used as a precursor in the synthesis of various pharmaceuticals and other compounds. It is a chiral compound, meaning it has two enantiomers, and is used in a variety of applications.

Scientific Research Applications

(4S)-4-amino-2,2-dimethylpentan-1-ol has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as the anticonvulsant drug topiramate, and in the synthesis of other compounds, such as the amino acid L-alanine. It has also been used in the synthesis of a variety of other compounds, such as chiral amines and chiral alcohols.

Mechanism of Action

The mechanism of action of (4S)-4-amino-2,2-dimethylpentan-1-ol is not well understood. However, it is believed to act as a chiral catalyst in the synthesis of various compounds, including pharmaceuticals and other compounds. It is believed to catalyze the formation of a new chiral center in the substrate, allowing for the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4S)-4-amino-2,2-dimethylpentan-1-ol are not well understood. However, it is believed to act as a chiral catalyst in the synthesis of various compounds, including pharmaceuticals and other compounds. It is not known to have any direct effects on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using (4S)-4-amino-2,2-dimethylpentan-1-ol in lab experiments is its ability to act as a chiral catalyst, allowing for the synthesis of a variety of compounds. However, it is important to note that this compound is not very soluble in water, and therefore, it is not suitable for use in aqueous solutions. Additionally, it is important to be aware that this compound is not very stable, and can decompose when exposed to heat or light.

Future Directions

The future of (4S)-4-amino-2,2-dimethylpentan-1-ol is promising. Further research is needed to better understand its mechanism of action and to explore its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, further research is needed to investigate the potential of (4S)-4-amino-2,2-dimethylpentan-1-ol as a chiral catalyst, and to explore its potential in the synthesis of other compounds. Finally, further research is needed to explore the potential of (4S)-4-amino-2,2-dimethylpentan-1-ol as a therapeutic agent, and to explore its potential in the treatment of various diseases and conditions.

Synthesis Methods

The synthesis of (4S)-4-amino-2,2-dimethylpentan-1-ol is typically accomplished through the reaction of (4S)-2-amino-4-methylpentan-1-ol with a Grignard reagent. This reaction produces a chiral product, which can be separated into its two enantiomers. The reaction is typically carried out at room temperature, and the product can be isolated using column chromatography.